Cas no 6336-44-3 ( )

• Product Name: &nbsp
• CAS No: 6336-44-3
• MF: C₃H₇BO₂
• MW: 85.8974812030792
• CID: 959944
• PubChem ID: 5355539
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [(Z)-prop-1-enyl]boronic acid
• 2-Propen-1-yl-boronic pound inverted question markacid
• ALLYL BORONICACID
• CIS-ALLYLBORONIC ACID
• trans-propenylboronic acid
• (Z)-propenylboronic acid
• (Z)-prop-1-enylboronic acid
• (1Z)-prop-1-en-1-yl boronic acid
• cis-1-propenylboronic acid
• (1Z)-1-propen-1-ylboronic acid
• cis-1-Propen-1-ylboronic acid, >=95.0%
• 6336-44-3
• CS-0129385
• MFCD04039917
• (Z)-1-propenylboronic acid
• cis-1-Propen-1-ylboronic acid
• (Z)-prop-1-enyl boronic acid
• cis-propenyl boronic acid
• NSC39118
• A838428
• (Z)-Prop-1-en-1-ylboronic acid
• cis-Propenylboronic acid
• NSC-39118
• 7547-96-8
• D78549
• cis-propene boronic acid
• cis-1-Propene-1-boronic acid
• CBMCZKMIOZYAHS-IHWYPQMZSA-N
• AKOS015836299
•  

• Inchi： 1S/C3H7BO2/c1-2-3-4(5)6/h2-3,5-6H,1H3/b3-2-
• InChI Key： CBMCZKMIOZYAHS-IHWYPQMZSA-N
• SMILES： OB(/C=C\C)O

Computed Properties

• Exact Mass: 86.05390
• Monoisotopic Mass: 86.0539096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 50.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: -0.42550